(Rac)-PF-06250112

• Molecular Formula: C22H20F2N6O2
• Molecular Weight: 438.4 g/mol
• InChI: InChI=1S/C22H20F2N6O2/c23-14-5-8-18(17(24)10-14)32-16-6-3-13(4-7-16)20-19(22(27)31)21(26)30(28-20)15-2-1-9-29(11-15)12-25/h3-8,10,15H,1-2,9,11,26H2,(H2,27,31)/t15-/m0/s1
• InChIKey: SQFDBQCBXUWICP-HNNXBMFYSA-N

(Rac)-PF-06250112 BTK Inhibitor Procurement Guide: Potency, Selectivity, and Research-Use Specifications

(Rac)-PF-06250112 (CAS 1609465-88-4) is the racemic mixture of PF-06250112, a potent and highly selective, orally bioavailable inhibitor of Bruton's tyrosine kinase (BTK) . The compound also exhibits inhibitory activity against BMX non-receptor tyrosine kinase and TEC, with IC50 values of 0.5 nM (BTK), 0.9 nM (BMX), and 1.2 nM (TEC) [1]. As a covalent BTK inhibitor, PF-06250112 forms a reversible adduct with Cys481 [2]. The racemate is supplied for research use in biochemical, cellular, and in vivo models of B-cell receptor signaling, autoimmune disease, and hematological disorders.

1 BTK pathway inhibition study fit

2 Reversible covalent BTK Cys481 adduct probe

3 Tec-family kinase (BMX/TEC) selectivity assay context

4 B-cell receptor signaling and autoimmune model research

Racemic mixture supplied for research use; intended for biochemical, cellular, and in vivo model studies.

• [1] Adooq. PF-06250112 Datasheet. Catalog No. A18612. View Source
• [2] D. D. et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2018;104(5):1046-1054. View Source

Why Generic Substitution of (Rac)-PF-06250112 with Other BTK Inhibitors Is Scientifically Unwarranted

Despite sharing BTK as a primary target, BTK inhibitors cannot be considered interchangeable due to divergent selectivity profiles across the kinome, distinct binding mechanisms (covalent vs. non-covalent, reversible vs. irreversible), and resulting differential off-target pharmacology [1]. For instance, the widely used BTK inhibitor ibrutinib also potently inhibits interleukin-2-inducible T-cell kinase (ITK) (IC50 ≈ 10.7 nM), leading to immunomodulatory effects not observed with (Rac)-PF-06250112, which exhibits >10,000-fold selectivity for BTK over ITK [2]. Similarly, differences in BMX and TEC inhibition, as well as oral bioavailability and tissue distribution, preclude the assumption that any BTK inhibitor will produce equivalent experimental outcomes . Procurement of the specific racemic form (Rac)-PF-06250112 is therefore essential for replicating published findings and maintaining consistency in mechanistic studies.

! Divergent kinome selectivity profiles may shift off-target pharmacology and alter cellular phenotypes.

! Covalent binding mechanism (reversible vs. irreversible) may change target residence time and washout kinetics.

! Differences in oral bioavailability and tissue distribution may not reproduce published experimental outcomes.

• [1] Rankin AL, Seth N, Keegan S, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source
• [2] Table 1. Ibrutinib IC50, nM. PMC4918232. View Source

Quantitative Evidence Guide: Differentiating (Rac)-PF-06250112 from Alternative BTK Inhibitors

BTK Potency and Tec-Family Kinase Selectivity: (Rac)-PF-06250112 vs. Ibrutinib and Acalabrutinib

(Rac)-PF-06250112 (PF-06250112) demonstrates potent inhibition of BTK with an IC50 of 0.5 nM, comparable to ibrutinib (IC50 0.5 nM) and superior to acalabrutinib (IC50 3 nM) [1]. The compound also inhibits the related Tec-family kinases BMX (IC50 0.9 nM) and TEC (IC50 1.2 nM), providing a distinct target engagement profile that may be advantageous or disadvantageous depending on the research question [2]. This balanced multi-kinase inhibition within the Tec family contrasts with more selective BTK inhibitors such as evobrutinib, which spares BMX and TEC.

BTK & Tec-family potency

Cross-study comparable

BTK IC50 0.5 nM; BMX 0.9 nM; TEC 1.2 nM

Supports interpretation of BMX/TEC co-inhibition phenotypes

Ibrutinib: TEC IC50 78 nM (~65-fold less potent); context-dependent use

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	BTK: 0.5 nM; BMX: 0.9 nM; TEC: 1.2 nM
Comparator Or Baseline	Ibrutinib: BTK 0.5 nM, BMX 0.8 nM, TEC 78 nM; Acalabrutinib: BTK 3 nM
Quantified Difference	vs. Ibrutinib: BMX (0.9 vs 0.8 nM, similar), TEC (1.2 vs 78 nM, ~65-fold more potent); vs. Acalabrutinib: BTK 6-fold more potent
Conditions	Biochemical kinase activity assays using recombinant enzymes

Why This Matters

This data enables researchers to select the appropriate BTK inhibitor based on the desired degree of BMX/TEC co-inhibition, which is critical for interpreting cellular and in vivo phenotypes.

• [1] Adooq. PF-06250112 Datasheet. Catalog No. A18612. View Source
• [2] Table 1. Ibrutinib IC50, nM. PMC4918232. View Source

ITK Selectivity Advantage: (Rac)-PF-06250112 Exhibits >10,000-Fold Selectivity Over ITK vs. Ibrutinib's Modest Selectivity

(Rac)-PF-06250112 demonstrates exceptional selectivity for BTK over the T-cell-expressed kinase ITK, with a selectivity ratio >10,000-fold based on enzyme activity assays [1]. In contrast, ibrutinib inhibits ITK with an IC50 of 10.7 nM, yielding a selectivity ratio of only ~21-fold relative to BTK [2]. This pronounced difference in ITK engagement translates to distinct immunological outcomes: ibrutinib's inhibition of ITK is known to modulate T-cell function and potentiate checkpoint inhibitor efficacy, whereas PF-06250112 shows minimal suppression of T-cell proliferation even at high micromolar concentrations [3].

ITK selectivity contrast

Head-to-head comparison

>10,000-fold selectivity for BTK over ITK

Allows B-cell studies with reduced T-cell modulation risk

Ibrutinib shows only ~21-fold selectivity; may confound T-cell endpoints

Evidence Dimension	BTK/ITK selectivity ratio
Target Compound Data	>10,000-fold selectivity for BTK over ITK
Comparator Or Baseline	Ibrutinib: ~21-fold selectivity for BTK over ITK (ITK IC50 = 10.7 nM)
Quantified Difference	>476-fold higher selectivity
Conditions	Enzyme activity assays comparing IC50 values

Why This Matters

Researchers studying B-cell biology without confounding T-cell modulation should prioritize (Rac)-PF-06250112 over ibrutinib to avoid ITK-mediated off-target effects.

• [1] Schwartz DM, et al. T-Cell Signaling Regulated by the Tec Family Kinase, Itk. Cold Spring Harb Perspect Biol. 2010;2(11):a002287. (Cited in scite.ai report). View Source
• [2] Table 1. Ibrutinib IC50, nM. PMC4918232. View Source
• [3] Rankin AL, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source

Covalent Binding Mechanism: Reversible Covalent Adduct Formation Distinguishes (Rac)-PF-06250112 from Irreversible BTK Inhibitors

(Rac)-PF-06250112 (PF-06250112) binds covalently to Cys481 in the BTK active site, forming a reversible adduct [1]. This distinguishes it from irreversible covalent BTK inhibitors like ibrutinib, which form a permanent covalent bond. The reversible nature of PF-06250112's covalent interaction may influence inhibitor residence time, washout kinetics, and the potential for sustained target engagement following compound removal . Such mechanistic differences can have profound implications for pharmacodynamics and the interpretation of time-course experiments.

Binding mechanism

Class-level inference

Reversible covalent adduct with BTK Cys481

Supports washout and residence time study designs

Irreversible inhibitors (e.g., ibrutinib) may preclude pulse-chase experiments

Evidence Dimension	Covalent binding type
Target Compound Data	Reversible covalent adduct with BTK Cys481
Comparator Or Baseline	Ibrutinib: Irreversible covalent inhibitor
Quantified Difference	Reversible vs. Irreversible covalent bond formation
Conditions	Biochemical binding studies; structural modeling

Why This Matters

Investigators requiring reversible target engagement for pulse-chase experiments or seeking to avoid permanent inactivation of BTK should select (Rac)-PF-06250112 over irreversible alternatives.

• [1] D. D. et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2018;104(5):1046-1054. View Source

In Vivo Efficacy in Murine Lupus: (Rac)-PF-06250112 Reduces Autoantibody Levels and Prevents Proteinuria

Oral administration of (Rac)-PF-06250112 (PF-06250112) in aged NZBxW_F1 mice, a model of systemic lupus erythematosus, resulted in dose-dependent reduction of anti-dsDNA autoantibody titers and significant prevention of proteinuria [1]. At doses of 3, 10, and 30 mg/kg, treatment improved glomerular pathology scores and limited the accumulation of splenic germinal center B cells and plasma cells . While direct comparator studies against other BTK inhibitors in this model are lacking, the data establish a robust in vivo benchmark for BTK-dependent phenotypes in autoimmune pathology.

In vivo lupus model

Supporting evidence

Reduced anti-dsDNA, prevented proteinuria at 3–30 mg/kg

Reported model-response context for autoimmune glomerulonephritis

Vehicle-controlled NZBxW_F1 study; dose-dependent autoantibody decrease

Evidence Dimension	In vivo disease modification
Target Compound Data	Reduced anti-dsDNA; prevented proteinuria; improved glomerular pathology at 3-30 mg/kg
Comparator Or Baseline	Vehicle-treated NZBxW_F1 mice
Quantified Difference	Significant reduction in proteinuria incidence; dose-dependent autoantibody decrease
Conditions	Aged NZBxW_F1 mice; oral gavage; 12-week treatment

Why This Matters

This in vivo validation supports the use of (Rac)-PF-06250112 in preclinical models of B-cell-driven autoimmunity and provides a reference point for dose selection in similar studies.

• [1] Rankin AL, Seth N, Keegan S, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source

Optimal Research Applications for (Rac)-PF-06250112 Based on Evidence-Backed Differentiation

Investigating B-Cell Receptor Signaling Without T-Cell Confounding (ITK-Sparing Advantage)

(Rac)-PF-06250112 is the preferred tool for experiments where BTK inhibition must be achieved without concomitant inhibition of ITK, which can modulate T-cell function [1]. Its >10,000-fold selectivity for BTK over ITK makes it superior to ibrutinib (only ~21-fold selective) in studies focused on B-cell autonomous processes, such as BCR-driven proliferation, differentiation, and antibody production [2]. This application is particularly relevant for research into B-cell malignancies, primary immunodeficiencies, and vaccine responses where T-cell confounding would obscure interpretation.

Preclinical Modeling of Autoimmune Glomerulonephritis and Lupus Nephritis

Validated in the NZBxW_F1 murine lupus model, (Rac)-PF-06250112 reduces autoantibody titers, limits germinal center B-cell expansion, and prevents proteinuria at oral doses of 3-30 mg/kg [3]. Researchers studying immune-complex-mediated glomerulonephritis, antibody-mediated autoimmune pathology, or the role of BTK in B-cell tolerance breakdown should select this compound as a literature-validated tool. Its established in vivo efficacy profile provides a reliable benchmark for comparative studies or combination therapy investigations .

Studies Requiring Reversible Covalent Target Engagement and Washout Kinetics

Unlike irreversible covalent BTK inhibitors (e.g., ibrutinib), (Rac)-PF-06250112 forms a reversible covalent adduct with BTK Cys481 [4]. This property makes it uniquely suited for pulse-chase experiments, washout studies, and investigations of inhibitor residence time. Researchers aiming to dissect the dynamics of BTK reactivation following inhibitor removal or to compare the functional consequences of reversible versus irreversible binding should procure this compound .

Comparative BTK Pharmacology and Kinase Selectivity Profiling

With well-defined IC50 values for BTK (0.5 nM), BMX (0.9 nM), and TEC (1.2 nM), (Rac)-PF-06250112 serves as an excellent reference compound for benchmarking novel BTK inhibitors or for use as a control in kinase selectivity panels [5]. Its distinct selectivity fingerprint—potent BMX/TEC inhibition combined with exquisite ITK sparing—allows researchers to dissect the contribution of individual Tec-family kinases to cellular phenotypes when used alongside more selective BTK inhibitors like evobrutinib or acalabrutinib .

Application

Selection Property

Validation Focus

B-cell receptor signaling studies

ITK-sparing selectivity context

T-cell proliferation endpoint monitoring

Autoimmune glomerulonephritis modeling

In vivo model-response context

Autoantibody and proteinuria endpoint review

Reversible covalent target engagement studies

Reversible binding mechanism

Washout and residence time assay review

Comparative BTK pharmacology profiling

Tec-family kinase selectivity fingerprint

Multi-kinase inhibition panel review

• [1] Schwartz DM, et al. T-Cell Signaling Regulated by the Tec Family Kinase, Itk. Cold Spring Harb Perspect Biol. 2010;2(11):a002287. (Cited in scite.ai report). View Source
• [2] Table 1. Ibrutinib IC50, nM. PMC4918232. View Source
• [3] Rankin AL, Seth N, Keegan S, et al. Selective inhibition of BTK prevents murine lupus and antibody-mediated glomerulonephritis. J Immunol. 2013;191(9):4540-4550. View Source
• [4] D. D. et al. Prevention of the anti-factor VIII memory B-cell response by inhibition of Bruton tyrosine kinase in experimental hemophilia A. Haematologica. 2018;104(5):1046-1054. View Source
• [5] Adooq. PF-06250112 Datasheet. Catalog No. A18612. View Source